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Compound of Interest

Compound Name: Thiosulfite

Cat. No.: B1241960

Introduction

Sodium thiosulfate, commonly known as "hypo," is a critical component in traditional black-and-
white photographic processing. Its primary function is to act as a fixing agent, a chemical that
removes unexposed and undeveloped silver halide crystals from the film or paper emulsion.
This process stabilizes the photographic image, rendering it permanent and insensitive to
further action by light. Without proper fixing, the remaining light-sensitive silver halides would
darken over time, eventually obscuring the developed image. These application notes provide
detailed protocols and quantitative data for the use of sodium thiosulfate in photographic fixing
for researchers, scientists, and professionals in drug development who may use photographic
materials for documentation and analysis.

Chemical Mechanism of Action

The fixing process relies on the ability of the thiosulfate ion (S20327) to form soluble complexes
with silver ions (Ag™*). The unexposed silver halide crystals (AgX, where X is typically Br~ or
CI7) in the photographic emulsion are insoluble in water. Sodium thiosulfate solution converts
these insoluble crystals into soluble silver-thiosulfate complexes, which can then be washed
away, leaving only the stable metallic silver that forms the image.

The key chemical reactions are as follows:

AgX(s) + 2520327 (aq) - [Ag(S203)2]*~(aq) + X~(aq) AgX(s) + 3S2032-(aq) —
[Ag(S20s)3]°~(aq) + X~(aq)
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Data Presentation

The efficiency of the fixing process is dependent on several factors, including the concentration
of the sodium thiosulfate, the temperature of the solution, the duration of fixing, and the
composition of the photographic emulsion. The following tables summarize key quantitative

data for the use of sodium thiosulfate fixers.

Table 1: Composition of Standard Sodium Thiosulfate Fixing Baths
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Concentration

Fixer Type Component Formula Function
(/L)
) Sodium
Simple (Non- ) o
) Thiosulfate Naz25203-5H20 200-300 Fixing Agent
Hardening)
(pentahydrated)
Preservative
Sodium Sulfite (prevents
Naz2SOs 10-25 -
(anhydrous) decomposition of
thiosulfate)
Kodak F-24 Sodium
(Non-Hardening Thiosulfate Naz25203-5H20 240 Fixing Agent
Acid Fixer) (pentahydrated)
Sodium Sulfite ]
Na2S0s3 10 Preservative
(anhydrous)
Acidifier
] o (neutralizes
Sodium Bisulfite NaHSOs 25
developer
carryover)
) Sodium
Kodak F-5 (Acid ] .
) ) Thiosulfate Naz25203-5H20 240 Fixing Agent
Hardening Fixer)
(pentahydrated)
Sodium Sulfite )
Na2S0s3 15 Preservative
(anhydrous)
Acetic Acid _—
CHsCOOH 48 mL Acidifier
(28%)
Boric Acid Buffer (maintains
H3BOs3 7.5
(crystals) pH)
Hardening Agent
) KAI(SOa4)2:-12H2
Potassium Alum o 15 (protects
emulsion)
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Table 2: Recommended Fixing Times and Temperatures

) ) Recommended
Material Fixer Type Temperature . ) Notes
Fixing Time

Agitate
intermittently.

Black & White Simple or Acid 18-21°C (65- ] Fixing time

5-10 minutes

Film Fixer 70°F) should be at
least twice the
clearing time.
Recommended

) ) ) to use a two-bath
Fiber-Based Simple or Acid 18-21°C (65- ) o
_ 10 minutes (total)  fixing method (5

Paper Fixer 70°F) ) )
minutes in each
bath).
Shorter fixing

) ) ) times are
Resin-Coated Simple or Acid 18-21°C (65- ) ]
) 2-4 minutes required due to
Paper Fixer 70°F)

the non-

absorbent base.

Table 3: Working Capacity of Sodium Thiosulfate Fixing Baths
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Capacity per Liter of Working

Material Fixing Method )
Solution

Black & White Film (35mm, 36 )
Single Bath 10-15 rolls

exp. or 120)

Black & White Film (35mm, 36 ] ]
Two-Bath 15-20 rolls in the first bath

exp. or 120)

Photographic Paper (8x10 inch ) ]

) Single Bath 10-15 prints

prints)

Photographic Paper (8x10 inch Up to 40 prints in the first bath.
Two-Bath

prints)

[1]

Experimental Protocols

Protocol 1: Preparation of a Simple (Non-Hardening) Sodium Thiosulfate Fixer

Objective: To prepare a 1-liter stock solution of a simple sodium thiosulfate fixer suitable for

general-purpose film and paper fixing.

Materials:

e Sodium Thiosulfate, pentahydrated (NazS203:-5H20)

e Sodium Sulfite, anhydrous (Na2S0O3)
« Distilled or deionized water

o Graduated cylinders

e Stirring rod

o Storage bottle

Procedure:

e Measure 750 mL of warm water (approximately 50°C/125°F) into a beaker.
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While stirring, slowly add 240 g of sodium thiosulfate pentahydrate. Continue stirring until
fully dissolved. The dissolution process is endothermic and will cool the solution.

Add 15 g of anhydrous sodium sulfite to the solution and stir until dissolved.

Add cool water to make a final volume of 1 liter.

Transfer the solution to a clearly labeled storage bottle.

Protocol 2: Preparation of Kodak F-5 Acid Hardening Fixer

Objective: To prepare a 1-liter stock solution of an acid hardening fixer that provides additional
protection to the emulsion layer.

Materials:

e Sodium Thiosulfate, pentahydrated (Na2S203-5H20)

e Sodium Sulfite, anhydrous (Na2S0s)

o Acetic Acid, 28% solution

e Boric Acid, crystalline

e Potassium Alum (KAI(SOa4)2:12H20)

o Distilled or deionized water

o Beakers and graduated cylinders

e Stirring rod

o Storage bottle

Procedure:

 Start with 600 mL of warm water (approximately 50°C/125°F).[2]

» Dissolve 240 g of sodium thiosulfate pentahydrate in the warm water with constant stirring.[2]
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Add 15 g of anhydrous sodium sulfite and stir until dissolved.[2]

In a separate container, carefully measure 48 mL of 28% acetic acid. Slowly add the acid to
the main solution while stirring.

Add 7.5 g of crystalline boric acid and stir until dissolved.[2]

Add 15 g of potassium alum and continue to stir until the solution is clear.[2]

Add cold water to bring the final volume to 1 liter.

Store in a labeled, tightly capped bottle.

Protocol 3: The Photographic Fixing Process

Objective: To properly fix an exposed and developed photographic material.

Procedure:

After development, immerse the film or paper in a stop bath (typically a dilute solution of
acetic acid) for 30-60 seconds with agitation to neutralize the developer.

Drain the stop bath and immerse the material in the prepared sodium thiosulfate fixing bath.

Agitate continuously for the first 30 seconds, and then intermittently (e.g., for 5 seconds
every 30 seconds) for the remainder of the fixing time as specified in Table 2.

For archival processing of fiber-based papers, a two-bath fixing method is recommended.
After the first bath, transfer the print to a second, fresh fixing bath for the same duration.

After fixing is complete, wash the material in running water for the appropriate time (5-10
minutes for resin-coated paper, 20-30 minutes for film, and up to 1 hour for fiber-based
paper) to remove all residual fixing chemicals. The use of a hypo clearing agent can
significantly reduce wash times.

Dry the processed material in a dust-free environment.

Mandatory Visualization
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Photographic Emulsion
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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